Cas no 2090729-23-8 (4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one)

• Product Name: 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one
• CAS No: 2090729-23-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5267367
• Update Time: 2025-06-20

4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one

• Inchi： 1S/C9H13N3O/c1-10-7-5-11-12(2)9(13)8(7)6-3-4-6/h5-6,10H,3-4H2,1-2H3
• InChI Key： NJCIFFXCKYERQH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=CC(NC)=C1C1CC1

Additional information on 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one

Introduction to 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one (CAS No. 2090729-23-8)

4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one, with the CAS number 2090729-23-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one consists of a pyridazine ring substituted with a cyclopropyl group at the 4-position, a methyl group at the 2-position, and a methylamino group at the 5-position. These substitutions contribute to its distinct chemical properties and biological activities. The cyclopropyl group, known for its strain energy and unique reactivity, can enhance the compound's pharmacokinetic properties, such as solubility and metabolic stability. The methylamino group, on the other hand, can interact with various biological targets, making the compound a potential modulator of neurotransmitter systems.

Recent studies have explored the potential therapeutic applications of 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. Preclinical studies have shown that 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one exhibits potent SSRI activity, with a favorable safety profile compared to existing SSRIs. This makes it a promising candidate for further development in this therapeutic area.

In addition to its potential as an SSRI, 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further investigations are underway to elucidate the exact molecular targets and pathways affected by this compound.

The pharmacokinetic properties of 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one have been extensively studied to optimize its therapeutic potential. In vitro and in vivo studies have shown that it exhibits good oral bioavailability, low toxicity, and favorable pharmacokinetic parameters. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic efficacy, researchers are exploring various drug delivery systems for 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one. Nanoparticle-based delivery systems, such as liposomes and polymeric nanoparticles, have shown promise in improving the solubility and stability of the compound. These delivery systems can also help overcome barriers such as poor permeability across biological membranes and rapid clearance from the bloodstream.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for larger-scale clinical trials to confirm its therapeutic potential.

In conclusion, 4-Cyclopropyl-2-methyl-5-(methylamino)pyridazin-3-one (CAS No. 2090729-23-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as depression, anxiety disorders, and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in modern medicinal chemistry.